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Compound of Interest

Compound Name: N-Boc-L-Prolinal

Cat. No.: B1333625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Boc-L-prolinal, with the CAS number 69610-41-9, is a chiral amino aldehyde that serves as

a crucial building block in synthetic organic chemistry.[1][2] Its protected amine group and

reactive aldehyde functionality make it a versatile intermediate in the synthesis of complex

molecules, particularly in the development of novel therapeutic agents.[1] This technical guide

provides an in-depth overview of the physicochemical properties, synthesis, and key

applications of N-Boc-L-prolinal.

Core Physicochemical Properties
N-Boc-L-prolinal is a clear, light yellow, viscous liquid at room temperature.[1] It is sensitive to

air and should be stored at low temperatures (-20°C to 5°C) to maintain its stability.[1][3] Key

physicochemical data are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₀H₁₇NO₃ [1][2][3][4]

Molecular Weight 199.25 g/mol [1][2][3][4]

Appearance Clear light yellow viscous liquid [1]

Boiling Point 211 °C (lit.) [1][3][4]

Density 1.063 g/mL at 25 °C (lit.) [1][3][4]

Refractive Index (n20/D) 1.462 (lit.) [1][3][4]

Optical Rotation ([α]20/D) -101° (c = 0.66 in chloroform) [3]

Solubility
Slightly soluble in water;

Soluble in chloroform.
[1][4]

Flash Point 135 °F [1]

Vapor Pressure 0.00483 mmHg at 25°C [1]

Spectroscopic Data
Detailed experimental spectra for N-Boc-L-prolinal are not widely available in the public

domain. However, typical spectral characteristics can be inferred from its structure.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectrum Data not available in the search

results.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectrum Data not available in the search

results.

IR (Infrared) Spectrum Data not available in the search results.

Mass Spectrum A predicted monoisotopic mass for the [M+H]⁺ ion is 200.12813 m/z.

Experimental Protocols
Synthesis of N-Boc-L-prolinal via Swern Oxidation
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A common and efficient method for the synthesis of N-Boc-L-prolinal is the Swern oxidation of

N-Boc-L-prolinol.

Materials:

N-Boc-L-prolinol

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Triethylamine (TEA)

Dichloromethane (DCM), anhydrous

Water

Sodium sulfate (Na₂SO₄), anhydrous

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexanes

Procedure:

A solution of oxalyl chloride in anhydrous dichloromethane is cooled to -78 °C under an inert

atmosphere.

A solution of dimethyl sulfoxide in anhydrous dichloromethane is added dropwise to the

oxalyl chloride solution, and the mixture is stirred for a short period.

A solution of N-Boc-L-prolinol in anhydrous dichloromethane is then added dropwise to the

reaction mixture.

After stirring for a specified time, triethylamine is added dropwise.

The reaction mixture is allowed to warm to room temperature and then quenched with water.
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The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and concentrated under reduced pressure to yield the crude product.

The crude N-Boc-L-prolinal is purified by silica gel column chromatography using a mixture

of ethyl acetate and hexanes as the eluent to afford the pure product as a light yellow oil.

Determination of Physicochemical Properties
Standard laboratory procedures are employed to determine the physicochemical properties of

N-Boc-L-prolinal.

Boiling Point: The boiling point can be determined by distillation or using a micro-boiling point

apparatus. The temperature at which the liquid actively boils and the vapor condenses is

recorded as the boiling point.

Density: The density is measured by accurately weighing a known volume of the liquid using

a pycnometer or a graduated cylinder and a precision balance. The density is calculated as

mass divided by volume.

Refractive Index: An Abbe refractometer is used to measure the refractive index of the liquid

at a specific temperature, typically 20°C, using the sodium D-line.

Optical Rotation: A polarimeter is used to measure the angle of rotation of plane-polarized

light when it passes through a solution of N-Boc-L-prolinal of a known concentration in a

specific solvent (e.g., chloroform). The specific rotation is then calculated based on the

observed rotation, path length, and concentration.

Applications in Research and Development
N-Boc-L-prolinal is a valuable chiral building block in the synthesis of a variety of biologically

active molecules. Its applications include:

Peptide Synthesis: It serves as a key component in the synthesis of peptidomimetics and

complex peptides.
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Pharmaceutical Synthesis: It is an important intermediate in the synthesis of various

pharmaceutical compounds, including enzyme inhibitors and receptor ligands. For instance,

it has been utilized in the synthesis of analogs of Dolastatin 10 with anti-colon cancer activity.

Asymmetric Synthesis: The chiral nature of N-Boc-L-prolinal makes it a useful starting

material for the enantioselective synthesis of various organic compounds.

Visualizations
Synthesis Workflow of N-Boc-L-prolinal
The following diagram illustrates the synthetic pathway from L-Proline to N-Boc-L-prolinal.
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Caption: Synthetic route to N-Boc-L-prolinal from L-Proline.

Logical Workflow for Application in Peptide Synthesis
This diagram shows a generalized workflow for the use of N-Boc-L-prolinal in solid-phase

peptide synthesis (SPPS).
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Caption: Use of N-Boc-L-prolinal in Solid-Phase Peptide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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